N-(4-(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)propionamide

• IUPAC Name: N-[4-[(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)sulfamoyl]phenyl]propanamide
• InChI: InChI=1S/C23H29N3O5S/c1-5-13-26-19-12-9-17(14-20(19)31-15-23(3,4)22(26)28)25-32(29,30)18-10-7-16(8-11-18)24-21(27)6-2/h7-12,14,25H,5-6,13,15H2,1-4H3,(H,24,27)
• InChI Key: INOGVEBBPLAIMS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)NC(=O)CC)OCC(C1=O)(C)C
• Molecular Formula: C23H29N3O5S
• Molecular Weight: 459.6 g/mol

Description

N-(4-(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)sulfamoyl)phenyl)propionamide is a useful research compound. Its molecular formula is C23H29N3O5S and its molecular weight is 459.56. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tetrahydrobenzo[b][1,4]oxazepine Derivatives

The tetrahydrobenzo[b][1,4]oxazepine scaffold is a significant structural motif present in various bioactive compounds. For instance, derivatives of tetrahydrobenzo[b][1,4]oxazepine have been synthesized and characterized for their potential antimicrobial activities. A study by Ağirbaş, H., et al. (2011) explored the synthesis and antimicrobial activity of 4-substituted phenyl-4,5-dihydrobenzo[f][1,4]oxazepin-3(2H)-thiones. Preliminary in vitro assessments against microorganisms like S. aureus and E. coli showed that some of these compounds exhibited significant antimicrobial properties, highlighting the potential of tetrahydrobenzo[b][1,4]oxazepine derivatives in developing new antimicrobial agents (Ağirbaş, H., Kemal, B., & Budak, F., 2011).

Sulfamoyl Linkages in Medicinal Chemistry

Sulfamoyl linkages are common in medicinal chemistry, particularly in the design of carbonic anhydrase inhibitors. Sapegin, A., et al. (2018) reported on the synthesis of a novel class of [1,4]oxazepine-based primary sulfonamides with strong inhibition against human carbonic anhydrases. This study demonstrates the utility of the primary sulfonamide group, both as an enabler of [1,4]oxazepine ring construction and as an active site for enzyme inhibition. The research presents sulfonamide functionality as a critical element in the development of enzyme inhibitors with potential therapeutic applications (Sapegin, A., et al., 2018).